2-{[Bis(2-hydroxyethyl)amino]methyl}-4,6-bis(1-phenylethyl)phenol

• CAS No.: 919361-79-8
• Molecular Formula: C27H33NO3
• Molecular Weight: 419.6 g/mol
• IUPAC Name: 2-[[bis(2-hydroxyethyl)amino]methyl]-4,6-bis(1-phenylethyl)phenol
• InChI: InChI=1S/C27H33NO3/c1-20(22-9-5-3-6-10-22)24-17-25(19-28(13-15-29)14-16-30)27(31)26(18-24)21(2)23-11-7-4-8-12-23/h3-12,17-18,20-21,29-31H,13-16,19H2,1-2H3
• InChI Key: DHCGFGROKYLRHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C2=CC(=C(C(=C2)C(C)C3=CC=CC=C3)O)CN(CCO)CCO

Description

2-{[Bis(2-hydroxyethyl)amino]methyl}-4,6-bis(1-phenylethyl)phenol is a complex organic compound known for its unique chemical structure and properties. This compound is characterized by the presence of bis(2-hydroxyethyl)amino groups and phenylethyl substituents attached to a phenol ring. It is used in various scientific research applications due to its versatile chemical reactivity and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[Bis(2-hydroxyethyl)amino]methyl}-4,6-bis(1-phenylethyl)phenol typically involves multi-step organic reactions. One common method includes the reaction of a phenol derivative with bis(2-hydroxyethyl)amine under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

2-{[Bis(2-hydroxyethyl)amino]methyl}-4,6-bis(1-phenylethyl)phenol undergoes various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding alcohols.

Substitution: The amino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce alcohols .

Scientific Research Applications

2-{[Bis(2-hydroxyethyl)amino]methyl}-4,6-bis(1-phenylethyl)phenol is used in various scientific research fields, including:

Chemistry: As a reagent in organic synthesis and catalysis.

Biology: For studying enzyme interactions and protein modifications.

Industry: Used in the formulation of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[Bis(2-hydroxyethyl)amino]methyl}-4,6-bis(1-phenylethyl)phenol involves its interaction with molecular targets such as enzymes and receptors. The compound’s bis(2-hydroxyethyl)amino groups can form hydrogen bonds and coordinate with metal ions, influencing biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar Compounds

Bis(2-hydroxyethyl)amino-tris(hydroxymethyl)methane (Bis-Tris): Known for its buffering capacity in biochemical applications.

2,2-Bis(hydroxymethyl)-2,2’,2’'-nitrilotriethanol: Used as a complexing agent in various chemical processes.

Uniqueness

2-{[Bis(2-hydroxyethyl)amino]methyl}-4,6-bis(1-phenylethyl)phenol is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and potential biological activities. This makes it a valuable compound for specialized research and industrial applications .